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Compound Name:
1-carboxylate

Cat. No.: B1344233

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide addresses the request for in-depth spectral data (NMR, IR, MS) for the
chemical compound with CAS number 324769-07-5. Extensive searches of publicly available
chemical databases and the scientific literature have identified this compound as tert-butyl 2-
ethyl-4-oxopiperidine-1-carboxylate. However, at the time of this report, experimental
spectral data (*H NMR, 13C NMR, IR, and MS) for this specific compound is not available in the
public domain.

While direct experimental data for CAS 324769-07-5 is unavailable, this guide provides context
by presenting available data for the closely related, unsubstituted parent compound, tert-butyl
4-oxopiperidine-1-carboxylate (CAS 79099-07-3). This information can serve as a valuable
reference point for researchers working with similar molecular scaffolds.

No information regarding signaling pathways or detailed experimental workflows associated
with CAS 324769-07-5 was found during the comprehensive literature review.

Compound Identification

e CAS Number: 324769-07-5
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Chemical Name: tert-butyl 2-ethyl-4-oxopiperidine-1-carboxylate

Molecular Formula: C12H21:NOs

Molecular Weight: 227.30 g/mol

Chemical Structure:

Spectral Data Analysis: A Note on Data
Unavailability

A thorough and systematic search of prominent chemical databases, including PubChem,
ChemicalBook, and the NIST Chemistry WebBook, along with a comprehensive review of
scientific literature, did not yield any publicly archived experimental NMR, IR, or MS spectral
data for tert-butyl 2-ethyl-4-oxopiperidine-1-carboxylate (CAS 324769-07-5).

This lack of data suggests that the compound may be a novel entity, a research intermediate
that has not been fully characterized in a publicly accessible format, or that the data resides in
proprietary databases.

Reference Data: tert-butyl 4-oxopiperidine-1-
carboxylate (CAS 79099-07-3)

To provide a useful benchmark for researchers, this section summarizes the available spectral
data for the parent compound, tert-butyl 4-oxopiperidine-1-carboxylate. It is crucial to note that
the presence of the ethyl group at the 2-position in CAS 324769-07-5 will induce significant
differences in the spectra, particularly in the NMR data.

NMR Spectral Data (Reference Compound: CAS 79099-
07-3)

Table 1: *H NMR Data for tert-butyl 4-oxopiperidine-1-carboxylate
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Chemical Shift

Multiplicity Integration Assignment
(ppm)
~3.7 t 4H H-2, H-6
~2.4 t 4H H-3, H-5
1.48 s oH -C(CHs)3

Table 2: 13C NMR Data for tert-butyl 4-oxopiperidine-1-carboxylate

Chemical Shift (ppm)

Assignment

~207 C=0 (ketone)
~154 C=0 (carbamate)
~80 -C(CHs)3

~41 C-2,C-6

~28 -C(CHs)s

Note: The chemical shifts are approximate and can vary depending on the solvent and

experimental conditions.

IR Spectral Data (Reference Compound: CAS 79099-07-

3)

Table 3: Key IR Absorptions for tert-butyl 4-oxopiperidine-1-carboxylate
Wavenumber (cm~?) Intensity Assignment
~2970 Strong C-H stretch (aliphatic)
~1720 Strong C=0 stretch (ketone)
~1690 Strong C=0 stretch (carbamate)
~1160 Strong C-O stretch
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Mass Spectrometry Data (Reference Compound: CAS
79099-07-3)

Table 4. Key Mass Fragments for tert-butyl 4-oxopiperidine-1-carboxylate

m/z Interpretation

199 [M]* (Molecular lon)

143 [M - CaHs]* or [M - 56]*
57 [CaHo]* (tert-butyl cation)

Experimental Protocols

As no experimental data for CAS 324769-07-5 was located, specific experimental protocols for
the acquisition of its spectral data cannot be provided. However, this section outlines general
methodologies for obtaining NMR, IR, and MS data for a novel organic compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

A standard experimental workflow for acquiring NMR data is as follows:

Caption: General workflow for NMR sample preparation, data acquisition, and processing.

Infrared (IR) Spectroscopy

A typical protocol for obtaining an IR spectrum using an Attenuated Total Reflectance (ATR)
accessory is outlined below:

ATR-IR Spectroscopy Protocol

Record a Place a small
background spectrum amount of the solid Apply pressure to Acquire the Clean the ATR
—
of the clean sample onto the ensure good contact IR spectrum crystal thoroughly

ATR crystal ATR crystal
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Caption: Standard procedure for acquiring an ATR-IR spectrum.

Mass Spectrometry (MS)

The following diagram illustrates a general workflow for Electrospray lonization Mass
Spectrometry (ESI-MS):

ESI-MS Workflow

Prepare a dilute
solution of the
sample in a suitable
solvent (e.g.,
methanol, acetonitrile)

Acquire full scan
(MS1) spectra to
determine the
molecular ion

Perform fragmentation
(MS/MS) on the
molecular ion to

elucidate the structure

Infuse the solution
into the ESI source

Click to download full resolution via product page

Caption: A generalized workflow for ESI-Mass Spectrometry analysis.

Signaling Pathways and Logical Relationships

As of the date of this report, there is no publicly available information detailing the involvement
of tert-butyl 2-ethyl-4-oxopiperidine-1-carboxylate in any specific biological signaling
pathways. The compound is likely a synthetic intermediate, and its biological activity has not
been reported in the accessible scientific literature. Therefore, no diagrams for signaling
pathways can be provided.

Conclusion

While a comprehensive technical guide on the spectral data of CAS 324769-07-5, tert-butyl 2-
ethyl-4-oxopiperidine-1-carboxylate, cannot be fully realized due to the absence of publicly
available experimental data, this document serves to formally identify the compound and
highlight the current data gap. The provided reference data for the parent compound, tert-butyl
4-oxopiperidine-1-carboxylate, offers a valuable point of comparison for researchers in the field.
It is recommended that scientists working with this compound perform their own spectral
characterization to confirm its identity and purity.
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 To cite this document: BenchChem. [Technical Guide: Spectral Data for CAS 324769-07-5].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1344233#cas-324769-07-5-spectral-data-nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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